Cas no 841211-69-6 (N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide)

• Product Name: N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• CAS No: 841211-69-6
• MF: C₂₁H₁₈N₆O₃
• MW: 402.40602350235
• CID: 5929010
• PubChem ID: 1088461
• Update Time: 2025-05-20

N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-[4-(acetylamino)phenyl]-1,4-dihydro-4-oxo-1-phenyl-
• N-(4-acetamidophenyl)-2-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• AKOS000657732
• N-(4-acetamidophenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• F0679-0060
• N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide
• 841211-69-6

• Inchi： 1S/C21H18N6O3/c1-14(28)24-15-7-9-16(10-8-15)25-19(29)12-26-13-22-20-18(21(26)30)11-23-27(20)17-5-3-2-4-6-17/h2-11,13H,12H2,1H3,(H,24,28)(H,25,29)
• InChI Key： UPKUOZXNQYLEFJ-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(NC(C)=O)C=C2)=O)C(=O)C2C=NN(C3=CC=CC=C3)C=2N=1

Computed Properties

• Exact Mass: 402.14403846g/mol
• Monoisotopic Mass: 402.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 12.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

N-(4-Acetamidophenyl)-2-{4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide: A Comprehensive Overview

The compound N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS No. 841211-69-6) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's unique architecture combines a pyrazolo[3,4-d]pyrimidine core with acetamide substituents, making it a promising candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives as potential leads for anti-cancer, anti-inflammatory, and anti-viral therapies. The CAS No. 841211-69-6 compound has been extensively studied for its ability to modulate key cellular pathways involved in disease progression. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against several kinases, which are critical targets in oncology and inflammatory diseases.

The synthesis of N-(4-acetamidophenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the acetamide group at the 4-position of the phenyl ring significantly enhances the molecule's solubility and bioavailability, making it more amenable for pharmacological studies. Additionally, the pyrazolo[3,4-d]pyrimidine core provides a rigid framework that facilitates interactions with target proteins.

One of the most exciting developments involving this compound is its potential as an anti-tumor agent. Preclinical studies have shown that it can effectively induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to inhibit specific oncogenic signaling pathways. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system (CNS) malignancies.

Another area where this compound has shown promise is in antiviral therapy. Recent research has demonstrated its potent activity against several enveloped viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral entry and replication processes. This dual functionality underscores the compound's versatility and broad therapeutic potential.

In terms of structural optimization, scientists have explored various modifications to enhance the compound's efficacy and reduce off-target effects. For example, substituting the acetamide group with other functional groups has led to improved pharmacokinetic profiles and reduced toxicity in animal models. These findings highlight the importance of rational drug design in maximizing therapeutic outcomes.

From an analytical standpoint, the characterization of CAS No. 841211-69-6 has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided critical insights into the molecule's conformational dynamics and stability under physiological conditions. Such detailed structural information is essential for understanding its interaction with biological targets.

Looking ahead, collaborative efforts between academia and industry are expected to accelerate the development of this compound into a clinically viable drug. Ongoing clinical trials are evaluating its safety and efficacy in patients with refractory cancers and viral infections. If successful, this compound could represent a significant advancement in personalized medicine.

In conclusion, N-(4-acetamidophenyl)-2-{4-Oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-YL}Acetamide (CAS No. 841211 -69 -6) stands at the forefront of modern drug discovery due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.